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Compound of Interest

Compound Name: Vanillin acetate

Cat. No.: B042379

An In-depth Technical Guide

This technical guide provides a comprehensive overview of vanillin acetate, a phenyl acetate
derivative of the well-known flavoring agent, vanillin. Tailored for researchers, scientists, and
drug development professionals, this document delves into the chemical properties, synthesis,
spectral characterization, and known biological activities of vanillin acetate, offering a
foundation for its potential applications in pharmaceutical and chemical research.

Introduction

Vanillin acetate, systematically known as (4-formyl-2-methoxyphenyl) acetate, is an organic
compound derived from vanillin through the acetylation of its phenolic hydroxyl group.[1][2] This
modification of the vanillin structure, where an acetyl group is added, alters its physicochemical
properties and may influence its biological activity. While vanillin itself is extensively studied for
its antioxidant, antimicrobial, and anticancer properties, vanillin acetate presents an
interesting subject for research into how such structural modifications can modulate these
effects.[3][4] This guide aims to consolidate the existing technical data on vanillin acetate to
facilitate further scientific exploration.

Physicochemical Properties

Vanillin acetate is a white to off-white crystalline solid at room temperature.[2] It is
characterized by the chemical formula Ci0H1004 and a molecular weight of 194.18 g/mol .[5] A
summary of its key physicochemical properties is presented in Table 1.
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Table 1: Physicochemical Properties of Vanillin Acetate

Property Value Reference(s)

4-formyl-2-methoxyphenyl
IUPAC Name ( Y ypheny) [5]
acetate

Acetylvanillin, 4-Acetoxy-3-

Synonyms [5]
methoxybenzaldehyde

CAS Number 881-68-5 [5]

Molecular Formula C10H1004 [5]

Molecular Weight 194.18 g/mol [5]
White to off-white crystalline

Appearance _ (2]
solid

Melting Point 77-79 °C [5]

Boiling Point 287-288 °C at 760 mmHg [5]

Slightly soluble in water;
Solubility soluble in organic solvents and  [5]

oils.

Synthesis of Vanillin Acetate

Vanillin acetate is most commonly synthesized via the esterification of vanillin with acetic
anhydride.[6] The reaction involves the acetylation of the phenolic hydroxyl group of vanillin.
Below are two detailed protocols for its synthesis.

This protocol describes the synthesis of vanillin acetate using pyridine as a catalyst.[1]
Materials:
e Vanillin (3.2 mmol)

e Dichloromethane (DCM) (5-6 mL)

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b042379?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Vanillin-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Vanillin-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Vanillin-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Vanillin-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Vanillin-acetate
https://ijpp.edwiserinternational.com/admin/uploads/Fk8gSG.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Vanillin-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Vanillin-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Vanillin-acetate
https://www.benchchem.com/product/b042379?utm_src=pdf-body
https://www.benchchem.com/product/b042379?utm_src=pdf-body
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/5.0051523/14230461/020073_1_online.pdf
https://www.benchchem.com/product/b042379?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7227905/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acetic anhydride (3.84 mmol)

Dry pyridine (3.84 mmol)

Crushed ice

95% Ethanol

Procedure:

Dissolve vanillin in DCM in a reaction flask.
» Under anhydrous conditions, add acetic anhydride and dry pyridine to the solution.
 Stir the mixture for 3-4 hours at room temperature.

» Monitor the completion of the reaction using Thin Layer Chromatography (TLC) with a 1:1
Hexane:Ethyl acetate mobile phase.

e Once the reaction is complete, evaporate the DCM.

e Pour the resulting mixture onto crushed ice to precipitate the product.

« Filter the precipitate and rinse with water.

o Dry the precipitate and recrystallize from 95% ethanol to obtain pure vanillin acetate.
This protocol outlines the synthesis of vanillin acetate using sodium hydroxide.[7]

Materials:

p-Vanillin

10% Aqueous NaOH

e Ice

Acetic anhydride
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o Ethanol (for recrystallization)

Procedure:

e Mix p-vanillin and aqueous NaOH in a flask equipped with a stir bar.

e Add ice to the mixture, then add acetic anhydride dropwise while stirring.
» Loosely cover the flask and continue stirring for 15 minutes.

 If a white solid forms, isolate it by suction filtration.

» Recrystallize the solid product from ethanol. Cool to room temperature, then in an ice bath to
maximize crystal formation.

o Collect the purified vanillin acetate crystals by suction filtration.

Synthesis of Vanillin Acetate

(Acetic Anhydride) (

Vanillin

)

Click to download full resolution via product page
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Caption: A flowchart illustrating the general workflow for the synthesis of vanillin acetate from
vanillin.

Spectral Characterization

The successful synthesis of vanillin acetate can be confirmed through various spectroscopic
techniques. The key spectral data are summarized in Table 2.

Table 2: Spectroscopic Data for Vanillin Acetate

Technique Key Signals/Peaks Reference(s)

& ~2.29 (s, 3H, -COCHs),
~3.83 (s, 3H, -OCHs), ~7.4-7.6

1H NMR [1]18]
(m, 3H, Ar-H), ~9.9 (s, 1H, -

CHO)

Signals corresponding to
13C NMR methyl, methoxy, aromatic, and  [5][9]

carbonyl carbons.

~1760 (C=0, ester), ~1695
IR (cm™?) (C=0, aldehyde), ~1597 (C=C, [1][10]

aromatic)

194 (M), other fragmentation
Mass Spec (m/z) [11][12]
peaks.

The presence of the ester carbonyl peak in the IR spectrum and the singlet corresponding to
the acetyl protons in the *H NMR spectrum are key indicators of the formation of vanillin
acetate.[1][10]

Biological Activity

While the biological activities of vanillin are well-documented, research on vanillin acetate is
less extensive. However, existing studies suggest that the acetylation of vanillin can modulate
its biological effects.
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A comparative study on the antioxidant activity of vanillin and its derivatives, including vanillin
acetate (referred to as vanillyl acetate in the study), was conducted using the DPPH (2, 2-
diphenyl-1-picrylhydrazyl hydrate) assay. The results, summarized in Table 3, indicate that
acetylation enhances the antioxidant activity of vanillin.[2][13]

Table 3: Antioxidant Activity of Vanillin and Vanillin Acetate

Compound ICso0 (ug/mL) Reference(s)
Vanillin 0.81 [2][13]
Vanillin Acetate 0.63 [2][13]
Vitamin C (Standard) 0.44 [2][13]

The lower ICso value for vanillin acetate suggests a more potent antioxidant capacity
compared to the parent compound, vanillin.[2][13]

Studies have shown that derivatives of vanillin exhibit antimicrobial properties.[6][14][15] While
direct comparative studies between vanillin and vanillin acetate are limited, research on acetyl
vanillin derivatives suggests their potential as antimicrobial agents.[1] For instance, Schiff
bases synthesized from acetyl nitro vanillin have been tested for their antimicrobial potential
against Escherichia coli.[1] This suggests that vanillin acetate could serve as a valuable
intermediate for the synthesis of novel antimicrobial compounds.

Involvement in Signhaling Pathways

The specific signaling pathways modulated by vanillin acetate have not been extensively
studied. However, research on vanillin has identified its interaction with several key signaling
pathways implicated in cancer and inflammation. It is plausible that vanillin acetate may
interact with similar pathways, potentially with altered efficacy.

Vanillin has been shown to inhibit the PI3K/Akt signaling pathway, which is crucial for cell
migration and angiogenesis in cancer.[16] Additionally, vanillin can suppress the activation of
NF-kB, a key regulator of inflammation.[17] Other studies have implicated vanillin and its
derivatives in the modulation of the Wnt/[3-catenin signaling pathway.[18]
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Potential Signaling Pathways for Investigation
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Caption: A diagram illustrating the potential signaling pathways that vanillin acetate may
modulate, based on the known activities of vanillin.

Conclusion and Future Directions

Vanillin acetate is a readily synthesizable derivative of vanillin with enhanced antioxidant
properties. Its synthesis and characterization are well-established, providing a solid foundation
for further research. The limited data on its specific biological activities and interactions with
cellular signaling pathways present a significant opportunity for future investigation. For drug
development professionals, vanillin acetate serves as a promising scaffold for the design of
novel therapeutic agents, particularly in the areas of antioxidant and antimicrobial applications.
Further studies are warranted to fully elucidate the pharmacological profile of vanillin acetate
and its potential as a lead compound in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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